Cas no 1262860-72-9 (3-Chloro-5-(difluoromethoxy)picolinic acid)

• Product Name: 3-Chloro-5-(difluoromethoxy)picolinic acid
• CAS No: 1262860-72-9
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• MDL: MFCD24387271
• CID: 2093164
• PubChem ID: 66666160
• Update Time: 2025-06-29

3-Chloro-5-(difluoromethoxy)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethoxy)picolinic acid
• 3-Chloro-5-difluoroMethoxy-pyridine-2-carboxylic acid
• 3-chloro-5-(difluoromethoxy)pyridine-2-carboxylic acid
• AKOS024258745
• CS-0060272
• MFCD24387271
• DB-331213
• F12206
• SCHEMBL362634
• 1262860-72-9
• SB85623
• AS-70143
• 3-Chloro-5-(difluoromethoxy)picolinicacid

• MDL： MFCD24387271
• Inchi： 1S/C7H4ClF2NO3/c8-4-1-3(14-7(9)10)2-11-5(4)6(12)13/h1-2,7H,(H,12,13)
• InChI Key： OBWSTQFVHUFLIY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 222.9847770g/mol
• Monoisotopic Mass: 222.9847770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-Chloro-5-(difluoromethoxy)picolinic acid

Introduction to 3-Chloro-5-(difluoromethoxy)picolinic Acid (CAS No. 1262860-72-9)

3-Chloro-5-(difluoromethoxy)picolinic acid, identified by its Chemical Abstracts Service (CAS) number 1262860-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 3-Chloro-5-(difluoromethoxy)picolinic acid, particularly the presence of a chloro substituent at the 3-position and a difluoromethoxy group at the 5-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of 3-Chloro-5-(difluoromethoxy)picolinic acid lies in its utility as a building block in the development of novel pharmaceutical agents. The chloro and difluoromethoxy functional groups provide reactive sites that can be selectively modified through various chemical transformations, enabling the construction of intricate molecular architectures. These modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates, thereby enhancing their efficacy and safety.

In recent years, there has been a growing interest in picolinic acid derivatives due to their reported biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of halogenated and fluoro-substituted groups into the picolinic acid scaffold has further expanded its potential applications. For instance, the electron-withdrawing nature of the chloro group can influence the electronic distribution of the molecule, affecting its binding affinity to biological targets. Similarly, the difluoromethoxy group is known to improve metabolic stability and oral bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 3-Chloro-5-(difluoromethoxy)picolinic acid is its role in synthesizing kinase inhibitors, which are among the most widely researched therapeutic agents today. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural motifs present in 3-Chloro-5-(difluoromethoxy)picolinic acid make it an excellent candidate for such applications, as it can be readily incorporated into kinase inhibitor scaffolds through strategic functionalization.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloro-5-(difluoromethoxy)picolinic acid in drug discovery. Molecular modeling studies have demonstrated that this compound can interact with specific residues in kinase active sites, providing insights into its binding mode and potential for developing high-affinity inhibitors. These studies often involve docking simulations, which predict how well a molecule fits into a target protein's binding pocket. The results from these simulations can guide medicinal chemists in optimizing lead compounds for better pharmacological properties.

The synthesis of 3-Chloro-5-(difluoromethoxy)picolinic acid is another area where innovation has been significant. Traditional synthetic routes often involve multi-step processes that require harsh conditions or expensive reagents. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic processes that employ transition metals have been explored as alternatives to conventional synthetic strategies. These methods not only improve yield but also reduce waste generation, aligning with global efforts to promote environmentally friendly chemical practices.

In addition to its pharmaceutical applications, 3-Chloro-5-(difluoromethoxy)picolinic acid has shown promise in agricultural research. Derivatives of picolinic acid have been investigated for their potential as plant growth regulators or herbicides due to their ability to interact with plant enzymes involved in metabolic pathways. The unique structural features of 3-Chloro-5-(difluoromethoxy)picolinic acid make it an interesting candidate for developing novel agrochemicals that could enhance crop productivity while minimizing environmental impact.

The future prospects for 3-Chloro-5-(difluoromethoxy)picolinic acid are vast and multifaceted. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in both academic research and industrial applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in fully realizing its potential as a therapeutic agent or a key intermediate in chemical synthesis.